Cas no 2227777-19-5 ((2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine)

• Product Name: (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine
• CAS No: 2227777-19-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5945944
• PubChem ID: 165849188
• Update Time: 2025-06-14

(2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine
• 2227777-19-5
• EN300-1730722

• Inchi： 1S/C11H18N2O2/c1-8(12)4-5-9-6-11(15-3)13-7-10(9)14-2/h6-8H,4-5,12H2,1-3H3/t8-/m0/s1
• InChI Key： HJEKKAOMICCWIM-QMMMGPOBSA-N
• SMILES： O(C)C1=CN=C(C=C1CC[C@H](C)N)OC

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.4Ų

Additional information on (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine

Comprehensive Overview of (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine (CAS No. 2227777-19-5): Properties, Applications, and Research Insights

The compound (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine, identified by its CAS number 2227777-19-5, is a chiral amine derivative with a pyridine core. Its unique structural features, including the 2,5-dimethoxypyridine moiety and the (2S)-butan-2-amine side chain, make it a subject of interest in pharmaceutical and biochemical research. This article delves into its molecular characteristics, synthesis pathways, and potential applications, while addressing trending topics such as chiral drug development and neurotransmitter modulation.

Chemically, (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine belongs to the class of pyridine derivatives, which are widely explored for their bioactivity. The presence of methoxy groups at the 2- and 5-positions of the pyridine ring enhances its electron-donating properties, influencing its interaction with biological targets. Researchers have noted its potential role in central nervous system (CNS) research, particularly in studies related to serotonin receptors and dopamine pathways, aligning with current interests in neurological disorders and mood regulation.

Synthesis of CAS 2227777-19-5 typically involves multi-step organic reactions, including asymmetric catalysis to achieve the desired (2S)-stereochemistry. Recent advancements in green chemistry have prompted explorations into more sustainable synthetic routes, such as enzymatic resolution or microwave-assisted synthesis. These methods not only improve yield but also reduce environmental impact, a key concern in modern pharmaceutical manufacturing.

From an application perspective, (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine has garnered attention in medicinal chemistry as a precursor for psychoactive compounds (non-regulated) and neuroprotective agents. Its structural similarity to naturally occurring alkaloids has led to investigations into its anti-inflammatory and antioxidant properties, topics frequently searched in health and wellness forums. Additionally, its chiral nature makes it valuable for stereoselective synthesis, a hot topic in drug discovery.

In the context of drug delivery systems, researchers are examining how the lipophilic and hydrogen-bonding properties of this compound influence blood-brain barrier permeability. This aligns with growing public interest in brain health supplements and cognitive enhancers. However, rigorous clinical validation is still needed to substantiate any therapeutic claims.

Analytical characterization of 2227777-19-5 employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research purposes. The compound’s stability under various pH conditions is also a focus area, particularly for formulation scientists exploring oral bioavailability.

As the scientific community continues to explore pyridine-based therapeutics, compounds like (2S)-4-(2,5-dimethoxypyridin-4-yl)butan-2-amine highlight the intersection of organic chemistry and biomedical innovation. Future research may uncover novel applications in personalized medicine or targeted therapy, addressing frequently searched queries about next-generation pharmaceuticals.